Cas no 1514099-23-0 ({5-oxaspiro2.5octan-1-yl}methanol, Mixture of diastereomers)

• Product Name: {5-oxaspiro2.5octan-1-yl}methanol, Mixture of diastereomers
• CAS No: 1514099-23-0
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 4607860
• PubChem ID: 68903096
• Update Time: 2025-10-28

{5-oxaspiro2.5octan-1-yl}methanol, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 5-Oxaspiro[2.5]octane-1-methanol
• {5-oxaspiro2.5octan-1-yl}methanol, Mixture of diastereomers

• Inchi： 1S/C8H14O2/c9-5-7-4-8(7)2-1-3-10-6-8/h7,9H,1-6H2
• InChI Key： WOCGUEWZRXUMCH-UHFFFAOYSA-N
• SMILES： C1(CO)C2(CCCOC2)C1

Additional information on {5-oxaspiro2.5octan-1-yl}methanol, Mixture of diastereomers

Compound CAS No. 1514099-23-0: {5-Oxaspiro[2.5]octan-1-yl}Methanol, Mixture of Diastereomers

The compound with CAS No. 1514099-23-0, commonly referred to as {5-Oxaspiro[2.5]octan-1-yl}methanol, is a unique organic molecule characterized by its spirocyclic structure and the presence of diastereomers. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug design and advanced materials development.

Spirocyclic structures are a class of molecules where two rings are joined at a single atom, creating a unique three-dimensional arrangement that can significantly influence the compound's physical and chemical properties. In the case of {5-Oxaspiro[2.5]octan-1-yl}methanol, the spirocenter is formed by the oxygen atom in the five-membered ring and the carbon atom in the eight-membered ring. This structural feature not only imparts stability to the molecule but also provides a platform for stereochemical diversity.

The presence of diastereomers in this compound adds another layer of complexity to its study. Diastereomers are stereoisomers that are not mirror images of each other and can exhibit different physical properties such as melting points, boiling points, and solubility. The mixture of diastereomers in this compound makes it particularly interesting for research into stereochemistry and its impact on molecular behavior.

Recent advancements in synthetic methodologies have enabled researchers to efficiently synthesize {5-Oxaspiro[2.5]octan-1-yl}methanol and its diastereomeric forms. These methods often involve multi-step reactions that leverage the principles of organic synthesis, including nucleophilic substitutions, eliminations, and cyclizations. The ability to control stereochemistry during synthesis has been a key focus, as it directly influences the compound's properties and applications.

In terms of applications, {5-Oxaspiro[2.5]octan-1-yl}methanol has shown promise in the field of pharmacology. Its spirocyclic structure and stereochemical diversity make it a potential candidate for drug design, particularly in areas where molecular rigidity and specific stereochemical arrangements are crucial for biological activity. Researchers have explored its potential as a scaffold for developing bioactive molecules targeting various therapeutic areas.

Beyond pharmacology, this compound has also found relevance in materials science. Its unique structure can be exploited to develop advanced materials with tailored properties, such as improved mechanical strength or thermal stability. The ability to control the stereochemistry of the molecule opens up new possibilities for designing materials with predictable and desirable characteristics.

Recent studies have also highlighted the importance of understanding the stereochemical outcomes of reactions involving {5-Oxaspiro[2.5]octan-1-yl}methanol. By employing advanced analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, researchers have gained deeper insights into the spatial arrangement of atoms within the molecule. These findings have not only enhanced our understanding of the compound's structure but also provided valuable information for optimizing synthetic pathways.

The mixture of diastereomers in this compound presents both challenges and opportunities for researchers. While isolating individual diastereomers can be technically demanding, it also offers a chance to study their individual contributions to the compound's overall properties. This understanding is critical for applications where precise control over molecular behavior is essential.

In conclusion, CAS No. 1514099-23-0 represents a fascinating example of how structural complexity can lead to diverse chemical properties and wide-ranging applications. As research continues to uncover new insights into its synthesis, stereochemistry, and functionality, this compound is poised to play an increasingly important role in various scientific disciplines.